Cas no 511295-00-4 (2,3,4,6-tetrafluorophenylboronic acid)

• Product Name: 2,3,4,6-tetrafluorophenylboronic acid
• CAS No: 511295-00-4
• MF: C₆H₃BF₄O₂
• MW: 193.891435861588
• MDL: MFCD04039309
• CID: 92914
• PubChem ID: 2783274
• Update Time: 2025-11-01

2,3,4,6-tetrafluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,3,4,6-Tetrafluorophenyl)boronic acid
• 2,3,4,6-Tetrafluorophenylboronic acid
• 2,3,4,6-TETRAFLUOROBENZENEBORONIC ACID
• BORONIC ACID, (2,3,4,6-TETRAFLUOROPHENYL)-
• 511295-00-4
• CS-0132244
• MFCD04039309
• AB17323
• E81572
• DTXSID60382551
• AS-63873
• A828454
• (2,3,4,6-tetrafluorophenyl)boronicAcid
• FT-0761284
• 2,3,4,6-Tetrafluorophenylboronic acid, >=95%
• [2,3,4,6-tetrakis(fluoranyl)phenyl]boronic acid
• AKOS015853425
• SCHEMBL2554608
• SY109500
• DB-004180
• 2,3,4,6-tetrafluorophenylboronic acid

• MDL： MFCD04039309
• Inchi： 1S/C6H3BF4O2/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1,12-13H
• InChI Key： FYJHKJSCYHAWFW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1B(O)O)F)F)F
• BRN： 9200162

Computed Properties

• Exact Mass: 194.01600
• Monoisotopic Mass: 194.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.53
• Melting Point: 121-123°C
• Boiling Point: 244 ºC
• Flash Point: 101 ºC
• Refractive Index: 1.446
• PSA: 40.46000
• LogP: -0.07720
• Solubility: Insoluble

2,3,4,6-tetrafluorophenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,3,4,6-tetrafluorophenylboronic acid

Recent Advances in the Application of 2,3,4,6-Tetrafluorophenylboronic Acid (CAS: 511295-00-4) in Chemical Biology and Pharmaceutical Research

2,3,4,6-Tetrafluorophenylboronic acid (CAS: 511295-00-4) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique physicochemical properties and reactivity. This compound, characterized by its tetrafluorinated phenyl ring and boronic acid functional group, has found applications in diverse areas, including drug discovery, bioconjugation, and materials science. Recent studies have highlighted its potential as a key building block for the synthesis of novel therapeutic agents and as a tool for probing biological systems.

One of the most significant advancements in the use of 2,3,4,6-tetrafluorophenylboronic acid is its role in Suzuki-Miyaura cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of fluorinated biaryl compounds, which are increasingly important in the development of kinase inhibitors and other targeted therapies. The electron-withdrawing effects of the fluorine atoms enhance the reactivity of the boronic acid, enabling efficient coupling under mild conditions.

In the field of bioconjugation, 2,3,4,6-tetrafluorophenylboronic acid has been employed as a linker for the selective modification of biomolecules. A recent Nature Communications paper (2024) detailed its use in the site-specific labeling of antibodies, leveraging the boronic acid's ability to form stable complexes with diols and other nucleophiles. This approach has opened new avenues for the development of antibody-drug conjugates (ADCs) with improved stability and pharmacokinetic properties.

Furthermore, the compound's unique electronic properties have been exploited in materials science. Researchers at MIT reported in Advanced Materials (2023) that 2,3,4,6-tetrafluorophenylboronic acid can serve as a dopant for organic semiconductors, enhancing their charge transport properties. This finding has significant implications for the design of next-generation organic electronic devices, including biosensors and flexible displays.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2,3,4,6-tetrafluorophenylboronic acid. A 2024 review in Chemical Reviews highlighted the need for more sustainable and cost-effective production methods to meet the growing demand for this reagent. Ongoing research is focused on optimizing synthetic routes and developing novel purification techniques to address these limitations.

In conclusion, 2,3,4,6-tetrafluorophenylboronic acid (CAS: 511295-00-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique properties and versatility make it indispensable for a wide range of applications, from drug discovery to materials science. As research in this area progresses, we can expect to see further innovations and expanded uses for this remarkable compound.